Cas no 53327-12-1 (P-cyanobenzoic acid p-methoxyphenyl ester)
53327-12-1 structure
Product name:P-cyanobenzoic acid p-methoxyphenyl ester
P-cyanobenzoic acid p-methoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- P-cyanobenzoic acid p-methoxyphenyl ester
- (4-methoxyphenyl) 4-cyanobenzoate
- 53327-12-1
- DTXCID40379909
- DTXSID00429075
- p-Cyanobenzoic acid p-methoxyphenyl ester
- BKSYWWZVUBWTTP-UHFFFAOYSA-N
- SCHEMBL12362581
- AKOS008538398
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- Inchi： InChI=1S/C15H11NO3/c1-18-13-6-8-14(9-7-13)19-15(17)12-4-2-11(10-16)3-5-12/h2-9H,1H3
- InChI Key： BKSYWWZVUBWTTP-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 253.07389321Da
- Monoisotopic Mass: 253.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 59.3Ų
P-cyanobenzoic acid p-methoxyphenyl ester Related Literature
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1. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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4. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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